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Compound of Interest

Compound Name: 5-(Morpholin-4-yl)pentanoic acid

Cat. No.: B3004212

Literature Review: 5-(Morpholin-4-yl)pentanoic
acid

A comprehensive review of available scientific literature reveals a significant gap in the detailed
characterization and application of 5-(Morpholin-4-yl)pentanoic acid. While this compound is
commercially available and cataloged by various chemical suppliers, in-depth studies detailing
its synthesis, biological activity, and therapeutic potential are conspicuously absent from peer-

reviewed scientific journals and patent literature. This technical guide aims to summarize the
currently available information and highlight the areas where further research is required.

Chemical and Physical Properties

Basic information for 5-(Morpholin-4-yl)pentanoic acid and its hydrochloride salt is available
from commercial suppliers.

Table 1: Physicochemical Properties of 5-(Morpholin-4-yl)pentanoic acid and its
Hydrochloride Salt
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5-(Morpholin-4-

5-(Morpholin-4-

Property . . yl)pentanoic acid
yl)pentanoic acid .
hydrochloride
CAS Number Not explicitly found 80667-39-6[1]
Molecular Formula CoH17NOs CoH18CINO3[1]
Molecular Weight 187.24 g/mol 223.70 g/mol [1]

Canonical SMILES

C1COCCN1CCCCC(=0)O

C1COCCN1CCCCC(=0)0.Cl[
1]

Note: Data is compiled from publicly available information from chemical suppliers.

Experimental validation is not reported in the literature.

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for 5-(Morpholin-4-yl)pentanoic acid is not

currently published. Chemical suppliers likely utilize proprietary methods for its production.

General synthetic routes for similar N-substituted morpholine derivatives often involve the

alkylation of morpholine with a suitable haloalkanoic acid ester, followed by hydrolysis of the

ester to yield the carboxylic acid.

Hypothetical Synthetic Workflow:
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A potential two-step synthesis of the target compound.

No specific experimental protocols for biological assays involving 5-(Morpholin-4-yl)pentanoic

acid have been found in the literature.

Biological Activity and Therapeutic Potential

There is no published data on the biological activity or therapeutic applications of 5-
(Morpholin-4-yl)pentanoic acid. While the morpholine moiety is a common scaffold in
medicinal chemistry, and pentanoic acid derivatives can exhibit a range of biological effects, the
specific combination in this molecule has not been investigated in the public domain.

The broader class of morpholine-containing compounds has been explored for various
therapeutic areas. For instance, some morpholine derivatives have been investigated for their
potential as anticancer, anti-inflammatory, and antimicrobial agents. However, it is crucial to
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note that the biological activity of a molecule is highly dependent on its overall structure, and
extrapolating the potential activities of 5-(Morpholin-4-yl)pentanoic acid from related but
distinct compounds would be purely speculative.

Signaling Pathways and Mechanisms of Action

As there are no studies on the biological effects of 5-(Morpholin-4-yl)pentanoic acid, no
associated signaling pathways or mechanisms of action have been elucidated.

Future Directions

The lack of available data presents a clear opportunity for future research. A thorough
investigation of 5-(Morpholin-4-yl)pentanoic acid could involve:

o Development and publication of a robust and scalable synthetic route.

o Comprehensive in vitro screening to identify any potential biological activities, such as
enzyme inhibition, receptor binding, or antimicrobial effects.

« Invivo studies in relevant animal models to assess its pharmacokinetic properties, efficacy,
and safety, should any promising in vitro activity be identified.

Conclusion

In conclusion, "5-(Morpholin-4-yl)pentanoic acid" remains an uncharacterized molecule in the
scientific literature. While its basic chemical identity is established through its availability from
commercial sources, its synthesis, biological properties, and potential therapeutic applications
are yet to be explored. This presents a virgin territory for researchers in medicinal chemistry
and drug discovery to investigate the potential of this compound. Without any published data, a
detailed technical guide on its core attributes cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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